Cas no 1341727-59-0 (3-1-(piperazin-1-yl)ethylbenzonitrile)

• Product Name: 3-1-(piperazin-1-yl)ethylbenzonitrile
• CAS No: 1341727-59-0
• CID: 4590073
• PubChem ID: 63990934
• Update Time: 2025-10-23

3-1-(piperazin-1-yl)ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-1-(piperazin-1-yl)ethylbenzonitrile

Additional information on 3-1-(piperazin-1-yl)ethylbenzonitrile

Comprehensive Guide to 3-(1-(piperazin-1-yl)ethyl)benzonitrile (CAS No. 1341727-59-0): Properties, Applications, and Market Insights

3-(1-(piperazin-1-yl)ethyl)benzonitrile (CAS No. 1341727-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile-substituted piperazine derivative is widely studied for its potential applications in drug discovery and material science. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 3-(1-(piperazin-1-yl)ethyl)benzonitrile has emerged as a valuable building block for developing bioactive molecules.

The molecular structure of 3-(1-(piperazin-1-yl)ethyl)benzonitrile features a benzonitrile core attached to a piperazine moiety through an ethyl linker. This unique arrangement contributes to its interesting physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers particularly value this compound for its potential as a pharmacophore in CNS-targeting drugs, given the prevalence of piperazine derivatives in neuroactive pharmaceuticals.

Recent trends in pharmaceutical research highlight growing interest in piperazine-containing compounds, with many scientists exploring 3-(1-(piperazin-1-yl)ethyl)benzonitrile as a precursor for kinase inhibitors and neurotransmitter modulators. The compound's structural flexibility allows for various modifications, making it attractive for structure-activity relationship (SAR) studies. Current literature suggests potential applications in developing treatments for neurological disorders, though these applications remain in preclinical stages.

From a synthetic chemistry perspective, 3-(1-(piperazin-1-yl)ethyl)benzonitrile serves as an important intermediate in multicomponent reactions. Its nitrile group offers multiple transformation possibilities, including conversion to tetrazoles or amides, while the piperazine nitrogen atoms can participate in various alkylation or acylation reactions. These characteristics make the compound valuable for combinatorial chemistry approaches in drug discovery programs.

The global market for pharmaceutical intermediates like 3-(1-(piperazin-1-yl)ethyl)benzonitrile has shown steady growth, driven by increasing R&D investments in novel drug development. Industry analysts note particular demand from contract research organizations specializing in CNS drug discovery. Proper handling and storage recommendations include protection from moisture and storage at room temperature in well-sealed containers to maintain stability.

Quality control of 3-(1-(piperazin-1-yl)ethyl)benzonitrile typically involves HPLC analysis to ensure high purity levels (>98%), which is critical for research applications. Analytical characterization commonly includes 1H NMR, 13C NMR, and mass spectrometry to confirm structural integrity. Researchers should consult the material safety data sheet (MSDS) for proper handling procedures, though the compound is not classified as hazardous under standard laboratory conditions.

Future research directions for 3-(1-(piperazin-1-yl)ethyl)benzonitrile may explore its potential in developing PET radiotracers for neurological imaging or as a scaffold for targeted protein degraders (PROTACs). The compound's structural features align well with current trends in fragment-based drug discovery and click chemistry applications. As the pharmaceutical industry continues to seek novel heterocyclic building blocks, the importance of versatile intermediates like 3-(1-(piperazin-1-yl)ethyl)benzonitrile will likely increase.

For researchers working with 3-(1-(piperazin-1-yl)ethyl)benzonitrile, proper documentation of synthetic procedures and analytical data is essential for reproducibility. The scientific community would benefit from more published studies exploring the full potential of this interesting compound, particularly in medicinal chemistry applications. As with all research chemicals, appropriate safety precautions should be followed during handling and experimentation.